Cas no 148018-39-7 (5-{[(2,4-dimethoxyphenyl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-{[(2,4-dimethoxyphenyl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 148018-39-7
• MF: C₁₅H₁₇NO₆
• MW: 307.298584699631
• CID: 5406507
• Update Time: 2025-10-29

5-{[(2,4-dimethoxyphenyl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[[(2,4-Dimethoxyphenyl)amino]methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-{[(2,4-dimethoxyphenyl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione

• Inchi： 1S/C15H17NO6/c1-15(2)21-13(17)10(14(18)22-15)8-16-11-6-5-9(19-3)7-12(11)20-4/h5-8,16H,1-4H3
• InChI Key： GAGMCKDPZXBCNK-UHFFFAOYSA-N
• SMILES： O1C(=O)/C(=C\NC2=CC=C(OC)C=C2OC)/C(=O)OC1(C)C

Experimental Properties

• Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.5±50.0 °C(Predicted)
• pka: -0.14±0.40(Predicted)

Additional information on 5-{[(2,4-dimethoxyphenyl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione

Professional Introduction to Compound with CAS No. 148018-39-7 and Product Name: 5-{[(2,4-dimethoxyphenyl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione

The compound in question, identified by the CAS number 148018-39-7, is a sophisticated organic molecule with the systematic name 5-{[(2,4-dimethoxyphenyl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione. This intricate structure presents a unique combination of functional groups that make it a subject of significant interest in the field of chemical biology and pharmaceutical research. The presence of a dimethoxyphenyl moiety and an amino-substituted methylidene group suggests potential applications in the development of novel bioactive compounds.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The dioxane core in this molecule is particularly noteworthy, as it has been extensively studied for its pharmacological properties. Specifically, dioxane derivatives have shown promise in various therapeutic areas, including anti-inflammatory and anticancer applications. The structural features of this compound, such as the dimethyl-substituted dioxane ring, contribute to its stability and reactivity, making it a valuable scaffold for further chemical modifications.

In the realm of synthetic organic chemistry, the preparation of this compound involves a series of well-designed reactions that showcase the versatility of modern synthetic methodologies. The introduction of the (2,4-dimethoxyphenyl)amino group is particularly intriguing, as it introduces both electronic and steric effects that can be exploited to modulate the biological activity of the molecule. This approach aligns with current trends in drug discovery, where the rational design of molecular structures is crucial for achieving high efficacy and selectivity.

From a biochemical perspective, the compound's potential lies in its ability to interact with biological targets at the molecular level. The methylidene group serves as a key interaction point, allowing for hydrogen bonding or other non-covalent interactions with proteins or nucleic acids. Such interactions are fundamental to many biological processes and are often targeted by therapeutic agents. The dimethoxyphenyl moiety further enhances these interactions by providing additional electronic properties that can fine-tune binding affinity.

Current research in this area has demonstrated that derivatives of this compound exhibit interesting pharmacological profiles. For instance, studies have shown that certain analogs exhibit inhibitory activity against specific enzymes or receptors involved in disease pathways. These findings underscore the importance of exploring new chemical entities like this one for their therapeutic potential. The dioxane ring's inherent flexibility also allows for conformational diversity, which can be leveraged to optimize binding interactions.

The synthesis of complex molecules like this one often requires innovative synthetic strategies to overcome challenges such as regioselectivity and yield optimization. Modern techniques such as transition metal catalysis and flow chemistry have been instrumental in facilitating these processes. By employing these methods, chemists can achieve higher levels of precision and efficiency in constructing intricate molecular frameworks.

In conclusion, the compound with CAS number 148018-39-7 and the product name 5-{[(2,4-dimethoxyphenyl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new applications for this class of compounds, their role in developing innovative therapeutics will likely expand significantly.